![molecular formula C15H16N2O2S B2743190 (7-(Furan-2-yl)-1,4-thiazepan-4-yl)(pyridin-4-yl)methanone CAS No. 1705101-33-2](/img/structure/B2743190.png)
(7-(Furan-2-yl)-1,4-thiazepan-4-yl)(pyridin-4-yl)methanone
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Description
(7-(Furan-2-yl)-1,4-thiazepan-4-yl)(pyridin-4-yl)methanone, also known as FTIM, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FTIM is a heterocyclic compound that belongs to the thiazepine family and has a pyridine ring attached to its structure. The compound has been synthesized using a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Reactions
A study by Koza et al. (2013) describes the synthesis of novel compounds related to furan derivatives, illustrating a process of regiospecific conversion and intramolecular cyclization to form fused pyridazinone skeletons, which could be relevant to the synthesis of (7-(Furan-2-yl)-1,4-thiazepan-4-yl)(pyridin-4-yl)methanone (Gani Koza et al., 2013).
Damavandi et al. (2012) report a catalyst-free, one-pot synthesis of polysubstituted furans, a methodology that could be applicable in the synthesis of complex molecules like the one (S. Damavandi et al., 2012).
Biological Applications
Ravula et al. (2016) discuss the synthesis of furan-2-yl derivatives with potential anti-inflammatory and antibacterial properties, which could point towards similar biological applications for the compound (P. Ravula et al., 2016).
A study by Bonilla-Castañeda et al. (2022) on furan-2-carboxamide derivatives, known for their potent anticancer and anti-inflammatory properties, suggests that this compound might also exhibit similar pharmacological activities (Sandra M. Bonilla-Castañeda et al., 2022).
Chemical Reactivity and Properties
The study by Friedman and Harman (2001) on methanol addition to furan complexes might provide insight into the reactivity of furan derivatives like the one under consideration (L. Friedman & W. Harman, 2001).
Hu et al. (2016) explored the conversion of furan into benzofuran in different solvents, providing valuable information on the behavior of furan compounds in various chemical environments, potentially relevant to the handling and synthesis of this compound (Xun Hu et al., 2016).
properties
IUPAC Name |
[7-(furan-2-yl)-1,4-thiazepan-4-yl]-pyridin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c18-15(12-3-6-16-7-4-12)17-8-5-14(20-11-9-17)13-2-1-10-19-13/h1-4,6-7,10,14H,5,8-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYCDGGKNHIHSOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CO2)C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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